Cas no 91977-68-3 (N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide)
91977-68-3 structure
Product Name:N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide
CAS No:91977-68-3
MF:C10H15N3O2
MW:209.245002031326
CID:1971450
PubChem ID:3045299
Update Time:2025-04-21
N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide
- N-(3-methyl-1,2-oxazol-5-yl)-2-pyrrolidin-1-ylacetamide
- 91977-68-3
- BRN 0986624
- N-(3-Methyl-5-isoxazolyl)-1-pyrrolidineacetamide
- DTXCID10161297
- 1-Pyrrolidineacetamide, N-(3-methyl-5-isoxazolyl)-
- DTXSID00238806
-
- Inchi: 1S/C10H15N3O2/c1-8-6-10(15-12-8)11-9(14)7-13-4-2-3-5-13/h6H,2-5,7H2,1H3,(H,11,14)
- InChI Key: LMULZVFJORELKR-UHFFFAOYSA-N
- SMILES: O=C(CN1CCCC1)NC1=CC(C)=NO1
Computed Properties
- Exact Mass: 209.116
- Monoisotopic Mass: 209.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- Density: 1.226
- Boiling Point: 405.4°C at 760 mmHg
- Flash Point: 199°C
- Refractive Index: 1.567
N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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